{5-[(Cyclopropylamino)methyl]-2-thienyl}boronic acid

• Molecular Formula: C8H12BNO2S
• Molecular Weight: 197.07 g/mol
• IUPAC Name: [5-[(cyclopropylamino)methyl]thiophen-2-yl]boronic acid
• InChI: InChI=1S/C8H12BNO2S/c11-9(12)8-4-3-7(13-8)5-10-6-1-2-6/h3-4,6,10-12H,1-2,5H2
• InChI Key: XSUDVJVESMENHT-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(S1)CNC2CC2)(O)O

Description

{5-[(Cyclopropylamino)methyl]-2-thienyl}boronic acid is a useful research compound. Its molecular formula is C8H12BNO2S and its molecular weight is 197.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general procedure of 5-{5-[(ethylamino)methyl]-2-thienyl}-3-[1-(ethylsulfonyl)-4-piperidinyl]-1H-indole-7-carboxamide, (5-formyl-2-thienyl)boronic acid (50 mg, 0.32 mmol), cyclopropylamine (0.022 mL, 0.32 mmol), and NaCNBH3 (40 mg, 0.64 mmol) were reacted to give 63 mg of crude {5-[(cyclopropylamino)methyl]-2-thienyl}boronic acid. The crude {5-[(cyclopropylamino)methyl]-2-thienyl}boronic acid was then reacted with 5-bromo-3-[1-(ethylsulfonyl)-4-piperidinyl]-1H-indole-7-carboxamide (80 mg, 0.193 mmol), potassium carbonate (160 mg, 1.16 mmol), and tetrakis(triphenylphosphine)palladium(0) (5 mg, 0.004 mmol) to give impure title compound. The impure title compound was purified again with the Agilent MDAP and isolated as the free base according to the procedure shown in Example 5 to give 6.8 mg of the title compound (7.2%).